Cas no 2229271-39-8 (methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229271-39-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6353643
• PubChem ID: 165668363
• Update Time: 2025-10-18

methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate
• 2229271-39-8
• methyl 1-methyl-4-[(pyrrolidin-2-yl)methyl]-1H-pyrrole-2-carboxylate
• EN300-1737068

• Inchi： 1S/C12H18N2O2/c1-14-8-9(6-10-4-3-5-13-10)7-11(14)12(15)16-2/h7-8,10,13H,3-6H2,1-2H3
• InChI Key： URYUTXRKZSPWIW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)CC1CCCN1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229271-39-8)

Methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229271-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrole and pyrrolidine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules.

The molecular structure of methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with a pyrrolidine moiety, enhancing its versatility in synthetic chemistry. This structural complexity makes it a valuable intermediate for constructing more elaborate pharmacophores. Recent studies highlight its utility in the synthesis of central nervous system (CNS) targeting agents, aligning with the growing demand for novel neuroactive compounds.

In the context of current trends, the compound's relevance extends to AI-driven drug discovery and computational chemistry. With the rise of machine learning in molecular design, researchers are leveraging tools like quantitative structure-activity relationship (QSAR) modeling to predict the bioactivity of derivatives of CAS No. 2229271-39-8. This approach aligns with the broader shift toward precision medicine and personalized therapeutics, addressing unmet medical needs.

Another area of interest is the compound's potential role in green chemistry. As sustainability becomes a priority, scientists are investigating eco-friendly synthetic routes for methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to minimize waste and energy consumption, reflecting the industry's commitment to environmentally benign processes.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 2229271-39-8 is rising, driven by the expansion of contract research organizations (CROs) and pharmaceutical outsourcing. Suppliers are focusing on scalable production methods to meet the needs of drug development pipelines, ensuring consistent quality and regulatory compliance. This trend underscores the compound's importance in the global pharmaceutical supply chain.

In summary, methyl 1-methyl-4-(pyrrolidin-2-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229271-39-8) represents a critical asset in modern chemical research. Its applications span drug discovery, computational modeling, and sustainable synthesis, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and material sciences.